2-(2-methoxyphenyl)-1-((1R,5S)-3-(pyridin-3-yloxy)-8-azabicyclo[3.2.1]octan-8-yl)ethanone

• IUPAC Name: 2-(2-methoxyphenyl)-1-(3-pyridin-3-yloxy-8-azabicyclo[3.2.1]octan-8-yl)ethanone
• InChI: InChI=1S/C21H24N2O3/c1-25-20-7-3-2-5-15(20)11-21(24)23-16-8-9-17(23)13-19(12-16)26-18-6-4-10-22-14-18/h2-7,10,14,16-17,19H,8-9,11-13H2,1H3
• InChI Key: VLQRCMSQJLYKTH-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1CC(=O)N2C3CCC2CC(C3)OC4=CN=CC=C4
• Molecular Formula: C21H24N2O3
• Molecular Weight: 352.4 g/mol

Description

2-(2-methoxyphenyl)-1-((1R,5S)-3-(pyridin-3-yloxy)-8-azabicyclo[3.2.1]octan-8-yl)ethanone is a useful research compound. Its molecular formula is C21H24N2O3 and its molecular weight is 352.434. The purity is usually 95%.
BenchChem offers high-quality 2-(2-methoxyphenyl)-1-((1R,5S)-3-(pyridin-3-yloxy)-8-azabicyclo[3.2.1]octan-8-yl)ethanone suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(2-methoxyphenyl)-1-((1R,5S)-3-(pyridin-3-yloxy)-8-azabicyclo[3.2.1]octan-8-yl)ethanone including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Properties

Research has been conducted to explore the synthesis, molecular structure, and reactions of compounds related to "2-(2-methoxyphenyl)-1-((1R,5S)-3-(pyridin-3-yloxy)-8-azabicyclo[3.2.1]octan-8-yl)ethanone" and its derivatives. For instance, studies have detailed the synthesis of highly functionalized azabicyclo[3.2.1]octane moieties, which are structural analogs or building blocks similar to the compound . These frameworks might allow their divergent conversion to a variety of natural and non-natural tropane alkaloids, showcasing their potential in synthesizing complex organic compounds (Rumbo, Mouriño, Castedo, & Mascareñas, 1996).

Molecular Design and Catalysis

Another aspect of research involves the design of molecular structures and their application in catalysis. For example, a study on "2-(2-methoxyphenyl)-1-azaazulene" synthesis via Suzuki–Miyaura cross-coupling reactions highlights the intricate chemical processes that can be employed to create complex molecules. This research provides insights into the molecular design and potential catalytic applications of compounds with similar structural frameworks (Oda, Sugiyama, Takeuchi, Fujiwara, Miyatake, Abe, & Kuroda, 2012).

Crystal Structure Analysis

Crystal structure analysis is crucial for understanding the molecular configuration and intermolecular interactions of chemical compounds. Studies have detailed the crystal structures of compounds with similar frameworks, elucidating their geometric arrangements and bonding patterns. These analyses contribute to a deeper understanding of the structural properties of these compounds and their potential applications in various scientific fields (Rao, Cui, & Zheng, 2014).

Photocycloaddition Reactions

Photocycloaddition reactions are another area of interest, with studies exploring how compounds related to "2-(2-methoxyphenyl)-1-((1R,5S)-3-(pyridin-3-yloxy)-8-azabicyclo[3.2.1]octan-8-yl)ethanone" react under light to form new chemical bonds. These reactions are essential for the synthesis of novel organic compounds and have implications for the development of new materials and pharmaceuticals (Fujii, Shiba, & Kaneko, 1980).